Cas no 5799-49-5 (Thieno[3',2':4,5]thieno[2,3-b]pyridinium,4,7-dimethyl-, iodide (1:1))

• Product Name: Thieno[3',2':4,5]thieno[2,3-b]pyridinium,4,7-dimethyl-, iodide (1:1)
• CAS No: 5799-49-5
• MF: C₂₀H₂₂N₂O₆S
• MW: 418.463484287262
• CID: 380192
• PubChem ID: 1249472
• Update Time: 2025-04-19

Thieno[3',2':4,5]thieno[2,3-b]pyridinium,4,7-dimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Thieno[3',2':4,5]thieno[2,3-b]pyridinium,4,7-dimethyl-, iodide (1:1)
• SR-01000517259
• CHEMBL1384031
• 5799-49-5
• SMR000207707
• (4-Nitrophenyl)methyl 1-(4-methylbenzene-1-sulfonyl)piperidine-4-carboxylate
• DTXSID20973560
• AKOS005593875
• EU-0051613
• MLS000585926
• 4-NITROBENZYL 1-[(4-METHYLPHENYL)SULFONYL]-4-PIPERIDINECARBOXYLATE
• 4-nitrobenzyl 1-[(4-methylphenyl)sulfonyl]piperidine-4-carboxylate
• HMS2547G14
• SR-01000517259-1
• Oprea1_027476

• Inchi： 1S/C20H22N2O6S/c1-15-2-8-19(9-3-15)29(26,27)21-12-10-17(11-13-21)20(23)28-14-16-4-6-18(7-5-16)22(24)25/h2-9,17H,10-14H2,1H3
• InChI Key： NMSHAVNWUQUBMP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCC(C(=O)OCC2C=CC(=CC=2)[N+](=O)[O-])CC1)(=O)=O

Computed Properties

• Exact Mass: 413.03359
• Monoisotopic Mass: 418.119857
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118
• XLogP3: 3.1

Experimental Properties

• Density: 1.461
• Boiling Point: 618.8°C at 760 mmHg
• Flash Point: 328°C
• Refractive Index: 1.682
• PSA: 77.25